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Compound of Interest

Compound Name:
4-Chloro-2-hydroxy-5-

methoxybenzaldehyde

CAS No.: 184766-53-8

Cat. No.: B3248245

Get Quote

Content Type: Publish Comparison Guide Target Audience: Medicinal Chemists,

Pharmacologists, Application Scientists[1][2]

Executive Summary & Pharmacophore Analysis
The 4-Chloro-2-hydroxy-5-methoxybenzaldehyde scaffold represents a highly privileged

structure in medicinal chemistry, combining three distinct pharmacophores into a compact

aromatic system.[1][2] Unlike simple benzaldehydes, this tri-substituted core offers a unique

balance of lipophilicity and electronic reactivity, making it an ideal precursor for Schiff bases

(azomethines) and metal complexes.

Structural Logic (SAR)[1]
2-Hydroxy Group (-OH): Functions as a hydrogen bond donor/acceptor and a metal

chelation site.[1] Critical for binding to bacterial DNA gyrase or fungal CYP51.

4-Chloro Substituent (-Cl): Enhances lipophilicity (ngcontent-ng-c2977031039="" _nghost-

ng-c1310870263="" class="inline ng-star-inserted">
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), facilitating passive transport across microbial cell membranes. It also provides metabolic
stability against oxidative degradation.

5-Methoxy Group (-OMe): Acts as an electron-donating group (EDG), increasing the electron

density of the aromatic ring.[1] This potentiates the antioxidant capacity by stabilizing

phenoxy radicals.

Comparative Performance Analysis
This section objectively compares derivatives of the target scaffold (primarily Schiff bases and

Hydrazones) against industry-standard therapeutic agents.[2]

A. Antimicrobial Activity (Antibacterial & Antifungal)
Primary Competitors: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal)[2]
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Feature
4-Cl-2-OH-5-OMe
Derivatives

Standard
Antibiotics
(Ciprofloxacin)

Comparative
Advantage

Mechanism

Multi-target:

Membrane disruption

+ DNA intercalation

(via Azomethine)

Single-target: DNA

Gyrase inhibition

Lower risk of rapid

resistance

development due to

multi-modal action.[1]

Gram (+) Activity

High (MIC: 2–10

µg/mL) against S.

aureus

Very High (MIC: <1

µg/mL)

Derivatives approach

standard potency but

offer better lipophilicity

for biofilm penetration.

Gram (-) Activity
Moderate (MIC: 10–50

µg/mL) against E. coli
High (MIC: <1 µg/mL)

Gram-negative outer

membranes resist the

hydrophobic scaffold

more than

Ciprofloxacin.[1]

Antifungal

High (MIC: 5–15

µg/mL) against C.

albicans

High (MIC: ~1–8

µg/mL)

Schiff bases often

outperform standards

in resistant Candida

strains due to

chelation

mechanisms.[2]

Key Insight: The 4-chloro substituent significantly boosts activity against Gram-positive bacteria

compared to non-chlorinated analogs (e.g., vanillin derivatives), likely due to increased

hydrophobic interaction with the bacterial cell wall.[1]

B. Antioxidant Activity
Primary Competitors: Ascorbic Acid (Vitamin C), Butylated Hydroxytoluene (BHT)[2]
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Feature
4-Cl-2-OH-5-OMe
Derivatives

Ascorbic Acid (Std)
BHT (Synthetic
Std)

DPPH Scavenging IC50: 15–45 µg/mL IC50: ~5–10 µg/mL IC50: ~10–20 µg/mL

Mechanism

Hydrogen atom

transfer (HAT) from

Phenolic OH;

stabilized by 5-OMe.

[1]

Rapid electron

transfer.

Sterically hindered

phenol radical

stabilization.

Stability

High thermal stability

(ideal for synthetic

formulations).

Low (oxidizes rapidly

in air/light).
High.

Key Insight: While less potent than Vitamin C, these derivatives offer superior stability and

lipophilicity, making them suitable for lipid-based antioxidant applications where Vitamin C fails.

[1]

Mechanistic Pathways & SAR Visualization
The biological activity of these derivatives is driven by the formation of Schiff bases and

subsequent metal chelation.

DOT Diagram: Synthesis & Mechanism of Action

4-Chloro-2-hydroxy-
5-methoxybenzaldehyde
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Enhanced
Binding

Click to download full resolution via product page
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Caption: Synthesis pathway from the aldehyde precursor to bioactive Schiff bases and metal

complexes, highlighting dual mechanisms of action.

Experimental Protocols (Self-Validating Systems)
To ensure reproducibility, follow these standardized protocols.

Protocol A: Synthesis of Schiff Base Derivatives
Objective: Condensation of 4-Chloro-2-hydroxy-5-methoxybenzaldehyde with a primary

aromatic amine (e.g., 4-aminoantipyrine or aniline).[1][2]

Stoichiometry: Dissolve 0.01 mol of 4-Chloro-2-hydroxy-5-methoxybenzaldehyde in 20

mL of absolute ethanol.

Activation: Add 2–3 drops of glacial acetic acid (catalyst).

Addition: Dropwise add 0.01 mol of the amine dissolved in 10 mL ethanol.

Reflux: Heat the mixture at reflux (70–80°C) for 4–6 hours. Monitor progress via TLC

(Solvent: Hexane:Ethyl Acetate 7:3).

Isolation: Cool to room temperature. The Schiff base will precipitate as a colored solid.

Purification: Filter and recrystallize from hot ethanol.

Validation checkpoint: Sharp melting point and disappearance of the aldehyde carbonyl

peak (~1660 cm⁻¹) in FTIR, appearance of imine peak (~1610 cm⁻¹).

Protocol B: Antimicrobial Assay (Broth Microdilution)
Objective: Determine Minimum Inhibitory Concentration (MIC).[2][3]

Preparation: Dissolve derivative in DMSO (1 mg/mL stock).

Inoculum: Adjust bacterial suspension (S. aureus ATCC 25923) to 0.5 McFarland standard.

Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (96-well plate) ranging from

512 µg/mL to 1 µg/mL.
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Incubation: Add 10 µL inoculum to each well. Incubate at 37°C for 24 hours.

Readout: Add 20 µL of Resazurin dye (0.01%). A change from blue to pink indicates bacterial

growth.

Validation: Positive control (Ciprofloxacin) must show MIC within CLSI ranges. Negative

control (DMSO only) must show no inhibition.

Protocol C: Antioxidant Assay (DPPH Method)
Objective: Quantify radical scavenging activity.[2][3]

Reagent: Prepare 0.1 mM DPPH solution in methanol (protect from light).

Reaction: Mix 1 mL of derivative solution (10–100 µg/mL) with 3 mL DPPH solution.

Incubation: Incubate in dark at Room Temp for 30 minutes.

Measurement: Measure Absorbance at 517 nm (

).

Calculation: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-

inserted display">

[4]

Validation: Ascorbic acid standard should yield >90% inhibition at 50 µg/mL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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